N-1H-indazol-5-yl-5-propyl-3-thiophenecarboxamide

• IUPAC Name: N-(1H-indazol-5-yl)-5-propylthiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3OS/c1-2-3-13-7-11(9-20-13)15(19)17-12-4-5-14-10(6-12)8-16-18-14/h4-9H,2-3H2,1H3,(H,16,18)(H,17,19)
• InChI Key: GXVQQEIYQVNPNC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NC2=CC3=C(C=C2)NN=C3
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

Indazole is a heterocyclic compound. It’s a type of organic compound known as indazoles. These are compounds containing an indazole, which is structurally characterized by a pyrazole fused to a benzene. Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Synthesis Analysis

The synthesis of indazoles has been a subject of interest for many years. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

Indazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Indazoles can be synthesized through various reactions, including reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Mechanism of Action

While the specific mechanism of action for “N-1H-indazol-5-yl-5-propyl-3-thiophenecarboxamide” is not available, indazole derivatives have been found to have a wide range of biological activities. For example, some indazole derivatives have been found to inhibit histone deacetylases, which are targets for anticancer drug discovery.

Future Directions

Indazole derivatives are a promising area of research, particularly in the field of medicinal chemistry. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for use as therapeutic agents.